2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol

• IUPAC Name: 2,3-dimethyl-6-piperidin-1-ylhex-1-en-4-yn-3-ol
• InChI: InChI=1S/C13H21NO/c1-12(2)13(3,15)8-7-11-14-9-5-4-6-10-14/h15H,1,4-6,9-11H2,2-3H3
• InChI Key: XRXZQXGYCABDAM-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(C)(C#CCN1CCCCC1)O
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol, also known as PNU-282987, is a potent and selective agonist for the alpha7 nicotinic acetylcholine receptor (α7nAChR). This compound has gained significant attention due to its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and depression.

Mechanism of Action

2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol acts as a selective agonist for the α7nAChR, which is a ligand-gated ion channel that is widely distributed in the central nervous system. Activation of this receptor leads to the influx of calcium ions, which triggers the release of neurotransmitters such as acetylcholine, dopamine, and glutamate. This, in turn, leads to improved cognitive function, memory, and mood.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, as well as enhance the release of neurotransmitters in the prefrontal cortex. It has also been shown to have antidepressant and antipsychotic effects in animal models. However, further research is needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol is its selectivity for the α7nAChR, which makes it a useful tool for studying the role of this receptor in various neurological disorders. However, the low yield of the synthesis method and the high cost of the compound may limit its use in some lab experiments.

Future Directions

There are several future directions for the research and development of 2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol. One area of interest is its potential use in the treatment of Alzheimer's disease, schizophrenia, and depression. Another area of interest is the development of more efficient synthesis methods to increase the yield and reduce the cost of the compound. Additionally, further research is needed to determine the exact biochemical and physiological effects of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol involves a multistep process, including the coupling of 2,3-dimethyl-1-hexyne with 1-piperidinylboronic acid, followed by the addition of lithium hydroxide and catalytic hydrogenation. The final product is obtained after purification through column chromatography. The yield of this synthesis method is approximately 20%.

Scientific Research Applications

2,3-dimethyl-6-(1-piperidinyl)-1-hexen-4-yn-3-ol has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and enhance the release of neurotransmitters in the prefrontal cortex, which is involved in cognitive and emotional processing. It has also been shown to have antidepressant and antipsychotic effects in animal models.